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Compound of Interest

Compound Name: Cyanine5 azide chloride

Cat. No.: B12394742 Get Quote

An In-Depth Technical Guide to Cyanine5 Azide Chloride: Spectral Properties and

Experimental Applications

Introduction
Cyanine5 (Cy5) azide chloride is a fluorescent dye belonging to the cyanine family,

characterized by its bright fluorescence in the far-red region of the visible spectrum.[1][2][3] Its

chemical structure incorporates an azide (-N₃) functional group, which makes it a valuable tool

for bio-conjugation through "click chemistry".[4][5][6][7] This reaction allows for the specific and

efficient labeling of biomolecules that have been modified to contain an alkyne group. This

guide provides a comprehensive overview of the spectral properties of Cyanine5 azide
chloride, detailed experimental protocols for its use, and visualizations of key processes for

researchers, scientists, and drug development professionals.

Core Properties and Spectral Data
Cyanine5 is renowned for its high extinction coefficient and good quantum yield, resulting in

exceptionally bright fluorescence.[8] The dye is photostable and its fluorescence is not

sensitive to pH in the range of 4 to 10, making it suitable for a wide array of biological imaging

applications.[1][2][3] The non-sulfonated form is soluble in organic solvents like DMSO and

DMF, while sulfonated versions offer high water solubility for labeling delicate proteins in

aqueous conditions.[5][9][10][11]
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The key quantitative spectral and physical properties of Cyanine5 azide chloride are

summarized in the table below.

Property Value References

Excitation Maximum (λex) ~646 - 651 nm [1][2][3][4][5][7][8][12][13]

Emission Maximum (λem) ~662 - 671 nm [1][2][3][4][5][7][8][13]

Molar Extinction Coefficient (ε) 250,000 cm⁻¹M⁻¹ [2][3][6][7]

Fluorescence Quantum Yield

(Φ)
~0.2 [6][7]

Recommended Laser Lines 633 nm, 635 nm, 647 nm [1][2][3][12]

Reactive Group Azide (-N₃) [1][4][5][6][7]

Primary Reaction

Copper-Catalyzed Azide-

Alkyne Cycloaddition (CuAAC),

Strain-Promoted Azide-Alkyne

Cycloaddition (SPAAC)

[1][2][3][4]

Principle of Fluorescence
The fluorescence of Cyanine5 azide arises from the process of absorption of light energy and

subsequent emission at a longer wavelength. This phenomenon can be visualized using a

Jablonski diagram, which illustrates the electronic transitions that occur.

S₀ (Ground State) S₁ (First Excited State)

Absorption (Excitation)
~649 nm

Fluorescence
~668 nm

Vibrational
Relaxation

Click to download full resolution via product page

Caption: Jablonski diagram illustrating the principle of fluorescence for Cy5.
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Experimental Protocols: Bio-conjugation via Click
Chemistry
Cyanine5 azide is primarily used to label biomolecules through the copper(I)-catalyzed azide-

alkyne cycloaddition (CuAAC), a highly specific and efficient click chemistry reaction.[14] This

reaction forms a stable triazole linkage between the dye and an alkyne-modified biomolecule

(e.g., a protein, nucleic acid, or small molecule).[1][2] The following is a generalized protocol for

labeling an alkyne-containing protein with Cyanine5 azide.

Reagent Preparation (Stock Solutions)
Cyanine5 Azide: Prepare a 10 mM stock solution in anhydrous DMSO.[10][14] Store at -20°C

in the dark.

Alkyne-Modified Biomolecule: Dissolve the biomolecule in a suitable buffer (e.g., phosphate-

buffered saline, PBS) at a concentration of 1-5 mg/mL.

Copper(II) Sulfate (CuSO₄): Prepare a 20 mM to 100 mM stock solution in deionized water.

[15]

Reducing Agent (Sodium Ascorbate): Prepare a 100 mM to 300 mM stock solution in

deionized water. This solution must be prepared fresh immediately before use.[15][16]

Copper Ligand (THPTA or TBTA): Prepare a 100 mM stock solution of Tris(3-

hydroxypropyltriazolylmethyl)amine (THPTA) in deionized water for aqueous reactions.[15]

[16] For reactions requiring organic co-solvents, Tris((1-benzyl-1H-1,2,3-triazol-4-

yl)methyl)amine (TBTA) can be dissolved in DMSO.[17]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Protocol
This protocol is a starting point and should be optimized for specific applications. The final

concentrations of reactants can be adjusted.

Catalyst Premix: In a microcentrifuge tube, combine the CuSO₄ stock solution and the

THPTA ligand stock solution. A common ratio is 1:2 to 1:5 (CuSO₄:Ligand).[15][18] Mix gently
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and incubate for 2-3 minutes at room temperature. This step pre-forms the copper-ligand

complex, which improves reaction efficiency.[16]

Reaction Assembly: In a separate tube, add the following reagents in order: a. The alkyne-

modified biomolecule solution. b. The Cyanine5 azide stock solution (a 2 to 50-fold molar

excess over the biomolecule is common).[15][18] c. The pre-mixed CuSO₄/THPTA catalyst

solution.

Initiation: Add the freshly prepared sodium ascorbate solution to the reaction tube to initiate

the cycloaddition.[15][16] The final concentration of sodium ascorbate should be sufficient to

reduce the Cu(II) to the catalytic Cu(I) state.

Incubation: Protect the reaction from light and incubate for 30-60 minutes at room

temperature.[15][16] For sensitive biomolecules, the reaction can be performed at 4°C,

though this may require a longer incubation time.

Purification: After the reaction is complete, the labeled biomolecule must be purified from

excess dye and reaction components. Standard methods such as ethanol precipitation (for

DNA), size-exclusion chromatography, or dialysis are effective.[17]

The entire workflow for this labeling procedure is visualized below.
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Caption: Experimental workflow for CuAAC-mediated labeling of a biomolecule.

Conclusion
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Cyanine5 azide chloride is a versatile and powerful tool for fluorescently labeling

biomolecules. Its favorable spectral properties, including intense far-red emission and high

photostability, make it an excellent choice for a variety of applications in fluorescence

microscopy, flow cytometry, and other fluorescence-based assays. The efficiency and

specificity of click chemistry provide a robust method for creating stable, site-specific

conjugates, enabling advanced research in molecular biology, drug development, and

diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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